Cas no 654683-81-5 (1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE)

• Product Name: 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
• CAS No: 654683-81-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD12154104
• CID: 1699149
• PubChem ID: 58735790
• Update Time: 2025-06-30

1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-(1,1-dimethylethyl)-3-methoxy-
• 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
• Z513798236
• CS-0265632
• SCHEMBL12263568
• 654683-81-5
• AKOS010038242
• EN300-99685

• MDL： MFCD12154104
• Inchi： 1S/C12H19NO/c1-12(2,3)11(13)9-6-5-7-10(8-9)14-4/h5-8,11H,13H2,1-4H3
• InChI Key： HXAMELDWELSLFF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE

1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE: A Comprehensive Overview

The compound 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE, identified by the CAS Registry Number 654683-81-5, is a chemically synthesized organic compound with a unique structure and versatile applications. This compound belongs to the class of tertiary amines, characterized by its nitrogen atom bonded to three different groups. The molecule consists of a methoxyphenyl group attached to a dimethylpropylamine backbone, which imparts distinctive chemical and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions. The synthesis process typically involves the reaction of 3-methoxyaniline with an appropriate alkylating agent, followed by purification steps to isolate the final product. The structure of 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE has been confirmed through spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry, ensuring its identity and purity.

The physical properties of this compound are critical for its applications. It is a white crystalline solid with a melting point of approximately 70°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various industrial and pharmaceutical processes.

In terms of applications, 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE has found significant utility in the pharmaceutical industry as an intermediate in drug synthesis. Its structure allows for easy functionalization, enabling the development of bioactive molecules with potential therapeutic applications. Recent studies have explored its role in the synthesis of novel antidepressants and antipsychotic agents, leveraging its ability to form stable amide bonds with carboxylic acids.

Beyond pharmaceuticals, this compound has also been employed in materials science as a precursor for polymeric materials with tailored properties. Its ability to act as a nucleophile in polymerization reactions has led to the development of advanced materials with improved mechanical and thermal stability. Researchers have recently investigated its use in the synthesis of polyurethanes and epoxy resins, where it contributes to enhanced cross-linking density and mechanical performance.

The environmental impact of 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE has also been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities capable of breaking down the compound into innocuous byproducts. This makes it an environmentally friendly choice compared to other similar compounds that persist longer in the environment.

In conclusion, 1-(3-METHOXYPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE (CAS No: 654683-81-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, favorable physical properties, and compatibility with various synthetic routes make it an invaluable tool in modern chemistry. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an essential building block in contemporary chemical synthesis.